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Compound of Interest

Compound Name: Alpelisib hydrochloride

Cat. No.: B15144926 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Alpelisib (brand name Piqray) is an orally bioavailable inhibitor of

phosphatidylinositol 3-kinase (PI3K) with high specificity for the p110α isoform, encoded by the

PIK3CA gene.[1][2][3] The PI3K/AKT/mTOR signaling pathway is a critical regulator of

numerous cellular processes, including cell growth, proliferation, survival, and metabolism.[4][5]

[6] Mutations in the PIK3CA gene are among the most common genetic alterations in human

cancers, leading to the hyperactivation of this pathway and promoting tumorigenesis.[4][7]

Alpelisib's targeted action against the p110α isoform makes it a crucial therapeutic agent for

cancers harboring PIK3CA mutations, particularly in HR-positive, HER2-negative advanced

breast cancer.[2][4]

Assessing the cytotoxic and cytostatic effects of Alpelisib is fundamental to understanding its

therapeutic potential and mechanisms of action. Cell viability assays are essential tools for

quantifying the dose-dependent effects of Alpelisib on cancer cell lines, determining key

parameters such as the half-maximal inhibitory concentration (IC50), and elucidating potential

resistance mechanisms.

Mechanism of Action: The PI3K/AKT/mTOR
Signaling Pathway
Alpelisib exerts its anti-tumor effects by inhibiting the p110α catalytic subunit of PI3K.[1][8] This

inhibition prevents the phosphorylation of phosphatidylinositol-4,5-bisphosphate (PIP2) to
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phosphatidylinositol-3,4,5-trisphosphate (PIP3). The reduction in PIP3 levels leads to

decreased activation of downstream effectors, most notably the serine/threonine kinase AKT.

Consequently, the entire PI3K/AKT/mTOR signaling cascade is downregulated, resulting in

reduced cell proliferation and increased apoptosis (programmed cell death) in cancer cells that

depend on this pathway for survival.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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